Synthesis and conformations of [2.n]metacyclophan-1-ene epoxides and their conversion to [n.1]metacyclophanes†
Organic & Biomolecular Chemistry Pub Date: 2017-03-31 DOI: 10.1039/C7OB00400A
Abstract
A series of syn- and anti-[2.n]metacyclophan-1-enes have been prepared in good yields by McMurry cyclizations of 1,n-bis(5-tert-butyl-3-formyl-2-methoxyphenyl)alkanes. Significantly, acid catalyzed rearrangements of [2.n]metacyclophan-1-enes afforded [n.1]metacyclophanes in good yield. The ratios of the products are strongly regulated by the number of methylene bridges present. The percentages of the rearrangement products increase with increasing length of the carbon bridges. Characterization and the conformational studies of these products are described. Single crystal X-ray analysis revealed the adoption of syn- and anti-conformations. DFT calculations were carried out to estimate the energy-minimized structures of the synthesized metacyclophanes.
![Graphical abstract: Synthesis and conformations of [2.n]metacyclophan-1-ene epoxides and their conversion to [n.1]metacyclophanes](http://scimg.chem960.com/usr/1/C7OB00400A.jpg)
![Synthesis and conformations of [2.n]metacyclophan-1-ene epoxides and their conversion to [n.1]metacyclophanes†](https://scimg.chem960.com/usr/1/C7OB00400A.jpg)
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Journal Nameļ¼Organic & Biomolecular Chemistry
Research Products
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CAS no.: 19396-73-7
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CAS no.: 1303-88-4
